Cas no 55792-40-0 (Benzene, 1-isocyanato-4-(nonyloxy)-)

55792-40-0 structure
Product name:Benzene, 1-isocyanato-4-(nonyloxy)-
Benzene, 1-isocyanato-4-(nonyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-isocyanato-4-(nonyloxy)-
- 1-isocyanato-4-nonoxybenzene
- DTXSID20552218
- 1-ISOCYANATO-4-(NONYLOXY)BENZENE
- 55792-40-0
-
- Inchi: InChI=1S/C16H23NO2/c1-2-3-4-5-6-7-8-13-19-16-11-9-15(10-12-16)17-14-18/h9-12H,2-8,13H2,1H3
- InChI Key: WOOQIOFHXFKOOV-UHFFFAOYSA-N
- SMILES: N(C1C=CC(OCCCCCCCCC)=CC=1)=C=O
Computed Properties
- Exact Mass: 261.17299
- Monoisotopic Mass: 261.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
Benzene, 1-isocyanato-4-(nonyloxy)- Related Literature
-
L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
-
2. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
-
Malinda Salim,Brian O'Sullivan,Sally L. McArthur,Phillip C. Wright Lab Chip, 2007,7, 64-70
-
Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
-
Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
55792-40-0 (Benzene, 1-isocyanato-4-(nonyloxy)-) Related Products
- 32223-72-6(4-(Octyloxy)phenyl isocyanate)
- 32459-62-4(1-ethoxy-4-isocyanatobenzene)
- 55792-37-5(4-(Heptyloxy)phenyl isocyanate)
- 28439-86-3(4-butoxyphenyl isocyanate)
- 32223-70-4(Benzene,1-(hexyloxy)-4-isocyanato-)
- 201935-46-8(4-bromocyclohept-2-en-1-one)
- 1049402-67-6(N'-(5-chloro-2-methylphenyl)-N-[2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl]ethanediamide)
- 69976-08-5(3-(8-chloroquinoline-4-yl)acrylic acid)
- 7379-69-3(4,6-Dimethyl-1-heptene)
- 2151181-89-2(4-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
